Cas no 1803943-61-4 (3-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1803943-61-4
• MF: C₈H₈F₃N₃O₃
• MW: 251.162631988525
• CID: 4930308
• Update Time: 2025-11-07

3-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H8F3N3O3/c9-8(10,11)17-6-3(2-12)1-4(13)5(14-6)7(15)16/h1H,2,12-13H2,(H,15,16)
• InChI Key： LQYNCWHGOZJEHU-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=CC(=C(C(=O)O)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: -1.3
• Topological Polar Surface Area: 112

Additional information on 3-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid

Professional Introduction to 3-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic Acid (CAS No. 1803943-61-4)

3-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid, with the CAS number 1803943-61-4, is a significant compound in the field of pharmaceutical chemistry. This compound features a complex pyridine core structure, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including amino and trifluoromethoxy substituents, enhances its utility in drug development and material science applications.

The pyridine ring is a cornerstone in medicinal chemistry due to its prevalence in natural products and pharmaceuticals. The specific arrangement of substituents on the pyridine skeleton in this compound contributes to its unique chemical properties and reactivity. The 3-amino group provides a site for further functionalization, while the 5-(aminomethyl) moiety introduces a secondary amine functionality, making it a versatile building block for more complex structures. Additionally, the 6-(trifluoromethoxy) group adds electronic richness and influences the compound's solubility and metabolic stability.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability and metabolic stability. The trifluoromethoxy group in 3-amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid is particularly noteworthy, as it has been shown to improve the pharmacokinetic profiles of associated drug candidates. This has led to extensive research into optimizing fluorinated pyridines for therapeutic applications.

The synthesis of 3-amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers have explored its use in materials science, particularly in the development of advanced polymers and liquid crystals. The unique electronic properties conferred by the fluorinated substituents make this compound an attractive candidate for novel optoelectronic materials. Furthermore, its ability to act as a ligand in coordination chemistry has been investigated, with promising results in catalytic applications.

The biological activity of 3-amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a precursor for kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases. The combination of amino and amine functionalities allows for selective binding to target proteins, making it an effective scaffold for drug design. Additionally, its interaction with enzymes such as cytochrome P450 has been explored, providing insights into its metabolic pathways.

The development of computational tools has further enhanced the understanding of this compound's properties. Molecular modeling techniques have been used to predict binding affinities and optimize lead structures. These computational methods complement experimental approaches by providing rapid screening of potential candidates before costly synthesis efforts are undertaken. This integration of computational chemistry with traditional synthetic methods has accelerated the discovery process significantly.

In conclusion, 3-amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1803943-61-4) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, while its fluorinated substituents contribute to enhanced pharmacokinetic properties. Continued research into this compound promises to yield new insights and advancements across multiple scientific disciplines.